Cholan-24-oic acid, 3,6-bis(acetyloxy)-, methyl ester, (3alpha,5beta,6alpha)-
Cholan-24-oic acid, 3,6-bis(acetyloxy)-, methyl ester, (3alpha,5beta,6alpha)-
Brand Name:
Vulcanchem
CAS No.:
1181-65-3
VCID:
VC0075793
InChI:
InChI=1S/C29H46O6/c1-17(7-10-27(32)33-6)22-8-9-23-21-16-26(35-19(3)31)25-15-20(34-18(2)30)11-13-29(25,5)24(21)12-14-28(22,23)4/h17,20-26H,7-16H2,1-6H3/t17-,20-,21+,22-,23+,24+,25+,26+,28-,29-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)OC(=O)C)C)OC(=O)C)C
Molecular Formula:
C29H46O6
Molecular Weight:
490.7 g/mol
Cholan-24-oic acid, 3,6-bis(acetyloxy)-, methyl ester, (3alpha,5beta,6alpha)-
CAS No.: 1181-65-3
Main Products
VCID: VC0075793
Molecular Formula: C29H46O6
Molecular Weight: 490.7 g/mol
| CAS No. | 1181-65-3 |
|---|---|
| Product Name | Cholan-24-oic acid, 3,6-bis(acetyloxy)-, methyl ester, (3alpha,5beta,6alpha)- |
| Molecular Formula | C29H46O6 |
| Molecular Weight | 490.7 g/mol |
| IUPAC Name | methyl (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-diacetyloxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C29H46O6/c1-17(7-10-27(32)33-6)22-8-9-23-21-16-26(35-19(3)31)25-15-20(34-18(2)30)11-13-29(25,5)24(21)12-14-28(22,23)4/h17,20-26H,7-16H2,1-6H3/t17-,20-,21+,22-,23+,24+,25+,26+,28-,29-/m1/s1 |
| Standard InChIKey | WNTBZUNELXADHT-CTNWHNCBSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@H]4[C@@]3(CC[C@H](C4)OC(=O)C)C)OC(=O)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)OC(=O)C)C)OC(=O)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)OC(=O)C)C)OC(=O)C)C |
| Synonyms | 3α,6α-Diacetoxy-5β-cholane-24-oic acid methyl ester |
| PubChem Compound | 15226098 |
| Last Modified | Nov 11 2021 |
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